Cas no 1070879-52-5 (4-bromo-8-chloro-2-methylquinoline)

• Product Name: 4-bromo-8-chloro-2-methylquinoline
• CAS No: 1070879-52-5
• MF: C₁₀H₇BrClN
• MW: 256.526280641556
• CID: 1185720
• PubChem ID: 39346145
• Update Time: 2025-04-20

4-bromo-8-chloro-2-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 4-bromo-8-chloro-2-methylquinoline
• CTK4A4981
• ZINC32099869
• AG-D-21978
• KB-240890
• CTK4A4981; ZINC32099869; AG-D-21978; KB-240890;
• MFCD11505137
• CS-0366780
• A934831
• DTXSID90653701
• SB71044
• AKOS022889577
• 1070879-52-5

• Inchi： 1S/C10H7BrClN/c1-6-5-8(11)7-3-2-4-9(12)10(7)13-6/h2-5H,1H3
• InChI Key： NMFXZBNYUVGOIM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)N=C2C(=CC=CC2=1)Cl

Computed Properties

• Exact Mass: 254.94500
• Monoisotopic Mass: 254.94504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 3.95910